Cas no 1349718-28-0 (2,5-dichloro-4-fluorobenzene-1-thiol)

• Product Name: 2,5-dichloro-4-fluorobenzene-1-thiol
• CAS No: 1349718-28-0
• MF: C₆H₃Cl₂FS
• MW: 197.057421922684
• CID: 4591676
• Update Time: 2025-10-31

2,5-dichloro-4-fluorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-4-fluorobenzenethiol
• 2,5-dichloro-4-fluorobenzene-1-thiol

• Inchi： 1S/C6H3Cl2FS/c7-3-2-6(10)4(8)1-5(3)9/h1-2,10H
• InChI Key： ULQZQHCNAOYCMP-UHFFFAOYSA-N
• SMILES： C1(S)=CC(Cl)=C(F)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,5-dichloro-4-fluorobenzene-1-thiol

Introduction to 2,5-dichloro-4-fluorobenzene-1-thiol (CAS No. 1349718-28-0) and Its Emerging Applications in Chemical Biology

2,5-dichloro-4-fluorobenzene-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 1349718-28-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and chemical properties. This heterocyclic aromatic thiol features both chloro and fluoro substituents, which contribute to its distinct reactivity and potential utility in pharmaceutical research, agrochemical development, and material science. The compound’s molecular framework, characterized by a benzene ring substituted with chlorine atoms at the 2- and 5-positions and a fluorine atom at the 4-position, coupled with a thiol (-SH) group at the 1-position, makes it a versatile intermediate for synthesizing more complex molecules.

The significance of 2,5-dichloro-4-fluorobenzene-1-thiol lies in its ability to participate in various chemical transformations, including nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and disulfide bond formation. These properties have positioned it as a valuable building block in the synthesis of biologically active compounds. Recent advancements in synthetic methodologies have further enhanced its accessibility, allowing researchers to explore its potential in drug discovery and molecular design with greater efficiency.

In the realm of pharmaceutical research, 2,5-dichloro-4-fluorobenzene-1-thiol has been investigated for its role in developing novel therapeutic agents. The presence of both electron-withdrawing chloro groups and an electron-donating fluorine atom creates a delicate balance that can modulate the electronic properties of the molecule. This modulation is crucial for fine-tuning the interactions between the compound and biological targets, such as enzymes and receptors. For instance, studies have demonstrated its utility in designing small-molecule inhibitors targeting specific protein kinases involved in cancer pathways. The thiol group also provides a handle for further functionalization, enabling the attachment of pharmacophores that enhance binding affinity and selectivity.

One of the most compelling aspects of 2,5-dichloro-4-fluorobenzene-1-thiol is its application in material science, particularly in the development of advanced polymers and coatings. The chlorine and fluorine substituents contribute to enhanced thermal stability and chemical resistance, making it an attractive candidate for high-performance materials. Researchers have leveraged these properties to create novel polymers with improved durability and functionality. Additionally, the thiol group allows for cross-linking reactions, which are essential for forming robust networks in polymer matrices. These developments highlight the compound’s versatility beyond traditional pharmaceutical applications.

The synthesis of 2,5-dichloro-4-fluorobenzene-1-thiol typically involves multi-step organic reactions starting from commercially available precursors. Advanced catalytic systems have been employed to improve yield and purity, reducing the environmental impact of production processes. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the chloro and fluoro substituents efficiently. These methods align with the growing emphasis on sustainable chemistry practices, ensuring that the compound’s production is both effective and environmentally responsible.

Recent studies have also explored the role of 2,5-dichloro-4-fluorobenzene-1-thiol in bioconjugation techniques. The thiol group’s reactivity with biomolecules such as peptides and proteins has been exploited to develop novel bioimaging agents and drug delivery systems. By linking this compound to biologically relevant molecules, researchers can create probes that offer high sensitivity and specificity in diagnostic applications. Furthermore, its incorporation into drug delivery platforms has shown promise in enhancing therapeutic efficacy by improving bioavailability and targeted release.

The future prospects of 2,5-dichloro-4-fluorobenzene-1-thiol are vast, driven by ongoing research into its applications across multiple disciplines. As synthetic chemistry continues to evolve, new methodologies will likely emerge that further expand its utility. Collaborative efforts between academia and industry are expected to accelerate innovation, leading to groundbreaking discoveries in medicine, materials science, and beyond. The compound’s unique structural features ensure that it will remain a cornerstone in synthetic chemistry for years to come.